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For Researchers, Scientists, and Drug Development Professionals

Enhanced weathering (EW) is a promising carbon dioxide removal (CDR) strategy that
accelerates the natural process of silicate rock weathering to capture atmospheric COz. This
guide provides an objective comparison of the environmental impacts of olivine weathering
versus other common silicate minerals used in EW, namely basalt and wollastonite. The
information presented is supported by experimental data to aid researchers in assessing the
feasibility and potential consequences of each technique.

Quantitative Comparison of Key Performance
Indicators

The selection of a silicate mineral for enhanced weathering applications involves a trade-off
between CO:2 sequestration efficiency, potential ecological co-benefits, and unintended
environmental risks. The following tables summarize quantitative data from comparative
studies to facilitate an evidence-based assessment.
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CO2 Sequestration Theoretical Max. CO:2
Mineral Potential (g CO2 |/ kg soil) Uptake (g CO2 | g mineral)
[1] [1]
Olivine 0.58 - 0.60 1.25
Basalt 0.38-0.47 0.38
Wollastonite 0.61-0.63 0.76

Table 1: Carbon dioxide sequestration potential of different silicate minerals in a soil column
experiment. Note that the experimental values are from a specific study and can vary based on
factors like particle size, soil type, and climate.

Cumulative Nickel (Ni) Leaching (mg / kg

Mineral )
soil)[1]
Olivine 0.14-0.18
Basalt 0.10
Wollastonite 0.10-0.11
Control Soil 0.08

Table 2: Cumulative nickel leaching from different silicate minerals in a soil column experiment.
Elevated nickel levels can pose ecotoxicological risks.[2][3]

Mineral Final Leachate pH[1]
Olivine 7.30-7.41

Basalt 6.55 - 7.58
Wollastonite 7.48 -7.93

Control Soil 6.71

Table 3: Impact of different silicate minerals on the final pH of the leachate in a soil column

experiment. The initial pH was 5.16.
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Parameter

Olivine

Basalt Wollastonite

Energy Consumption
for Grinding (kWh/t)

224 - 748 (ultrabasic

rocks)

Data not directly
~39 (to reduce from
100um to 30um)

comparable, but
expected to be

significant

Life Cycle COz2
Emissions (kg COzeq
/1 COz2)

~51 (for coastal
application of 10um

particles)

Varies significantly Varies significantly

with transport and with transport and

energy source energy source

Table 4: Life cycle assessment parameters for different enhanced weathering techniques. Data

is compiled from various sources and methodologies, highlighting the need for standardized

assessments.

Experimental Protocols

Accurate assessment of enhanced weathering techniques relies on robust experimental

methodologies. Below are generalized protocols for key experiments.

Soil Column Leaching Experiment

This laboratory-based method is used to assess the weathering rate, CO2 sequestration, and

solute leaching of different minerals under controlled conditions.

Objective: To quantify and compare the environmental impacts of olivine, basalt, and

wollastonite weathering in a simulated soil environment.

Materials:

Glass columns (e.g., 30 cm length, 5 cm diameter)

Quartz sand (as a filter layer)

Test soil with known properties (pH, organic matter content, etc.)

Finely ground olivine, basalt, and wollastonite powders of a specific particle size
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Deionized water or simulated rainwater

Peristaltic pump

Leachate collection vessels

Analytical instruments (ICP-MS for elemental analysis, DIC analyzer)
Procedure:

e Column Packing: Place a layer of quartz sand at the bottom of each column, followed by a
thoroughly mixed layer of the test soil and the specific silicate mineral at a predetermined
application rate. A control column with only soil should also be prepared.

e Leaching: Use a peristaltic pump to apply a continuous or intermittent flow of deionized water
or simulated rainwater to the top of the soil columns at a defined rate.

e Leachate Collection: Collect the leachate from the bottom of the columns at regular intervals
(e.g., daily or weekly).

o Leachate Analysis: Measure the pH, electrical conductivity, and concentrations of major
cations (Caz+, Mg?*, K*, Na*), silicon, and dissolved inorganic carbon (DIC) in the collected
leachate samples.[4][5]

o Heavy Metal Analysis: Analyze the leachate for trace metals of concern, such as nickel and
chromium, using ICP-MS.

o Data Calculation: Calculate the weathering rates based on the release of cations and silicon.
Estimate the CO2 consumption based on the stoichiometry of the weathering reactions and
the measured DIC.

Mesocosm Experiment

Mesocosm studies bridge the gap between laboratory experiments and field trials, allowing for
the study of more complex ecological interactions.

Objective: To evaluate the impact of enhanced weathering on soil health, plant growth, and
microbial communities in a semi-natural environment.
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Materials:

¢ Large containers (mesocosms) filled with a specific soil type
o Test plants (e.g., a common agricultural crop)

e Ground silicate minerals (olivine, basalt, wollastonite)

» Weather monitoring equipment (temperature, rainfall)

e Soil sampling equipment

e Analytical instruments for soil and plant tissue analysis
Procedure:

» Mesocosm Setup: Fill the mesocosms with the test soil and apply the different silicate
minerals to the surface or incorporate them into the topsoil layer. Include control mesocosms
with no mineral addition.

e Planting: Sow seeds or transplant seedlings of the chosen plant species into the

mesocosms.

e Monitoring: Monitor environmental conditions and plant growth parameters (e.g., height,
biomass) throughout the experiment.

e Soil and Water Sampling: Collect soil and pore water samples at different time points to
analyze changes in soil chemistry (pH, nutrient availability, heavy metal content) and
microbial community structure.

e Plant Tissue Analysis: At the end of the experiment, harvest the plants and analyze the
tissue for nutrient uptake and potential accumulation of heavy metals.

o Data Analysis: Statistically analyze the data to determine the effects of each mineral on the
measured parameters.

Visualizing the Processes
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The following diagrams, created using the DOT language, illustrate key aspects of enhanced

weathering.
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Figure 1. Geochemical pathway of enhanced silicate weathering for CO2 sequestration.
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Figure 2: Logical workflow for the life cycle assessment of enhanced weathering.

Concluding Remarks

The choice of silicate mineral for enhanced weathering is a critical decision with significant

environmental implications.
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e Olivine demonstrates high CO:z sequestration potential but is associated with a greater risk
of nickel leaching, which requires careful site-specific assessment and monitoring.[1][2]

o Basalt offers a good balance of COz sequestration and co-benefits such as improved soil
fertility, with a lower risk of heavy metal contamination compared to olivine.[1]

» Wollastonite shows the highest CO:z capture in the cited soil column study and has a lower
heavy metal content, but its global availability is more limited compared to olivine and
basalt.[1][6]

A comprehensive life cycle assessment is crucial for all enhanced weathering projects to
ensure that the carbon emissions from mining, grinding, and transportation do not significantly
offset the carbon captured.[7][8] Future research should focus on long-term field trials to
validate the findings from laboratory and mesocosm studies and to better understand the
complex interactions within different ecosystems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [assessing the environmental impact of olivine
weathering vs. other enhanced weathering techniques]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12688019#assessing-the-
environmental-impact-of-olivine-weathering-vs-other-enhanced-weathering-techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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